![molecular formula C15H20N2O2 B7513196 N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamide](/img/structure/B7513196.png)
N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamide
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Overview
Description
N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamide, also known as N-phenylacetyl-N-methyl-2-oxoazepane, is a chemical compound that has gained significant attention in scientific research. It is a cyclic amide that contains a phenylacetyl group and a methyl group attached to the nitrogen atom. This compound has been synthesized using various methods and has been studied for its potential applications in different fields.
Mechanism of Action
The mechanism of action of N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide is not fully understood. However, it is believed to exert its biological activity by inhibiting the growth and proliferation of cancer cells and microorganisms. This compound has been found to interact with various cellular targets, including DNA, RNA, and proteins.
Biochemical and Physiological Effects
N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression in cancer cells. In addition, this compound has been found to exhibit antibacterial and antifungal activity by disrupting the cell wall and membrane of microorganisms.
Advantages and Limitations for Lab Experiments
N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using various methods. It exhibits potent biological activity and can be used as a drug delivery system for various drugs. However, this compound has some limitations, including its limited solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for the study of N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide. One potential area of research is the development of new methods for synthesizing this compound. Another area of research is the investigation of the mechanism of action of this compound and its interaction with cellular targets. In addition, the potential use of this compound as a drug delivery system for various drugs and its application in the treatment of various diseases can be explored.
Synthesis Methods
The synthesis of N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide has been achieved using different methods. One of the commonly used methods involves the reaction of N-methyl-2-aminobenzamide with phenylacetyl chloride in the presence of a base such as triethylamine. This reaction produces N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide as the final product.
Scientific Research Applications
N-methyl-2-(2-oxoazepan-1-yl)-N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamideamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including antibacterial, antifungal, and anticancer properties. In addition, this compound has been studied for its potential use as a drug delivery system for various drugs.
properties
IUPAC Name |
N-methyl-2-(2-oxoazepan-1-yl)-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-16(13-8-4-2-5-9-13)15(19)12-17-11-7-3-6-10-14(17)18/h2,4-5,8-9H,3,6-7,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWKYADFFAFICAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)CN2CCCCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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